Cas no 100114-58-7 ((4-Aminopyridin-2-yl)methanol)

(4-Aminopyridin-2-yl)methanol is a versatile heterocyclic compound featuring both an amino group and a hydroxymethyl substituent on a pyridine scaffold. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the amino group enhances nucleophilicity, enabling selective functionalization, while the hydroxymethyl group offers further derivatization potential. Its balanced polarity ensures good solubility in common organic solvents, facilitating downstream reactions. The compound is particularly useful in the preparation of biologically active molecules, including kinase inhibitors and antimicrobial agents. High-purity grades are available to meet stringent research and industrial requirements. Proper handling under inert conditions is recommended due to its sensitivity to oxidation.

(4-Aminopyridin-2-yl)methanol structure

Product Name:(4-Aminopyridin-2-yl)methanol

CAS No:100114-58-7

MF:C₆H₈N₂O

MW:124.1405210495

MDL:MFCD11100581

CID:123958

PubChem ID:23564158

Update Time:2025-06-09

(4-Aminopyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (4-Aminopyridin-2-yl)methanol
- 4-Amino-2-(hydroxymethyl)pyridine
- 2-Pyridinemethanol, 4-amino-
- 4-Amino-2-pyridinemethanol
- 4-Aminopyridine-2-methanol
- (4-Amino-2-pyridyl)methanol
- ZBKZWFGHOALGNP-UHFFFAOYSA-N
- (4-amino-pyridin-2-yl)-methanol
- 4757AJ
- TRA0087839
- NE58183
- SB22908
- 2-Pyridinemethanol,4-amino-(6CI,9CI)
- AK140219
- SY026008
- Z1575312376
- AKOS006309508
- DS-6989
- SCHEMBL2826538
- Z1198310848
- AC1095
- 100114-58-7
- A857215
- EN300-116645
- Benzenepropanal, 4-chloro-.alpha.,.alpha.-dimethyl-
- MFCD11100581
- DTXSID701311554
- FT-0755107
- DB-027618
- MDL： MFCD11100581
- Inchi： 1S/C6H8N2O/c7-5-1-2-8-6(3-5)4-9/h1-3,9H,4H2,(H2,7,8)
- InChI Key： ZBKZWFGHOALGNP-UHFFFAOYSA-N
- SMILES： OCC1C=C(C=CN=1)N

Computed Properties

Exact Mass: 124.06374
Monoisotopic Mass: 124.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 87.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.1
XLogP3: -0.7

Experimental Properties

Color/Form: No data avaiable
Density: 1.257
Melting Point: 114-115 ºC
Boiling Point: 348 ºC
Flash Point: 164 ºC
Refractive Index: 1.627
PSA: 59.14
LogP: 0.73730
Vapor Pressure: No data available

(4-Aminopyridin-2-yl)methanol Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

(4-Aminopyridin-2-yl)methanol Pricemore >>

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